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Compound of Interest

Compound Name: DPC423

Cat. No.: B1670917 Get Quote

In the absence of a specific Safety Data Sheet (SDS) for the investigational factor Xa inhibitor

DPC423, it is imperative that researchers, scientists, and drug development professionals

handle its disposal with a high degree of caution, treating it as a potent and hazardous

chemical waste. Adherence to stringent disposal protocols is essential to ensure the safety of

laboratory personnel and to prevent environmental contamination. The following guidelines,

synthesized from best practices for the disposal of cytotoxic and antineoplastic agents, provide

a comprehensive framework for the proper disposal of DPC423.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to consult your institution's specific

protocols and the Environmental Health and Safety (EHS) office.[1] All materials that have

come into contact with DPC423 must be considered potentially contaminated and handled as

hazardous waste.[1]

Personal Protective Equipment (PPE): To minimize exposure, the following PPE should be

worn when handling DPC423 waste:

Gloves: Double chemotherapy gloves are recommended for maximum protection.[2] Gloves

should be changed immediately if contaminated, torn, or punctured, and at least every hour

during handling procedures.[2]

Gown: A solid-front barrier gown should be worn.[2]
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Eye Protection: Safety goggles or a full-face shield are necessary to protect against

splashes.[2]

Respiratory Protection: For operations with a potential for aerosolization, an appropriate

respirator should be used.

Step-by-Step Disposal Procedures
Waste Segregation: At the point of generation, meticulously segregate DPC423 waste from

other laboratory waste streams. Do not mix antineoplastic or potent compound waste with

other hazardous chemical waste.[2]

Waste Categorization and Containerization: Proper containerization is critical to prevent

leaks and spills. The table below outlines the appropriate containers for different types of

DPC423 waste.

Waste Type Description Recommended Container

Bulk Waste

Unused or expired DPC423,

residual amounts in syringes

(even as little as 0.1 ml), and

heavily contaminated items.

Black RCRA (Resource

Conservation and Recovery

Act) hazardous waste

container.[2]

Trace Waste

Items with minimal residual

contamination, such as empty

vials, syringes (with no visible

drug), contaminated gloves,

absorbent pads, and other

disposable items.

Yellow chemotherapy waste

container.[2]

Sharps Waste
Needles and syringes that are

completely empty of DPC423.

Red sharps container.[2] If any

residual drug is present, the

syringe must be disposed of as

bulk waste in a black

container.[2]

Container Management:
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All waste containers must be made of a compatible material and have tightly fitting caps.

[3]

Keep containers closed at all times except when adding waste.[3]

Label all containers clearly with a hazardous waste label as per your institution's policy.[2]

Do not overfill containers; they should be sealed when approximately three-quarters full.[1]

Decontamination of Work Surfaces:

After handling DPC423, decontaminate all work surfaces.

Use a detergent solution to clean the area, followed by a rinse with sterile water, and

finally a wipe-down with 70% isopropyl alcohol.[1]

All cleaning materials must be disposed of as hazardous waste.[1]

Final Disposal:

Follow your institution's procedures for the documentation and pickup of hazardous waste

by trained EHS personnel.[1]

Never dispose of DPC423 or its contaminated materials down the drain.[1][4]

Experimental Workflow for DPC423 Disposal
The following diagram illustrates the logical workflow for the proper segregation and disposal of

laboratory waste contaminated with DPC423.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/product/b1670917?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/product/b1670917?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/product/b1670917?utm_src=pdf-body
https://www.benchchem.com/product/b1670917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation Point

Waste Assessment

Waste Segregation & Containerization

Final Containerization

Final Disposal

DPC423 Contaminated Item

Assess Contamination Level

Bulk Contamination
(Unused drug, residual solutions)

High

Trace Contamination
(Empty vials, PPE, labware)

Low

Empty Sharps
(Needles, syringes)

Empty Needle/Syringe

Black RCRA Waste Container Yellow Chemotherapy Waste Container Red Sharps Container

Schedule Pickup with EHS

Click to download full resolution via product page

Workflow for the segregation and disposal of DPC423 laboratory waste.

By adhering to these rigorous procedures, laboratories can ensure the safe and compliant

disposal of DPC423, thereby protecting personnel and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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